Cas no 3832-73-3 (2-(Trifluoromethyl)-DL-phenylalanine)

• Product Name: 2-(Trifluoromethyl)-DL-phenylalanine
• CAS No: 3832-73-3
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD00061305
• CID: 296588
• PubChem ID: 2777597
• Update Time: 2025-10-29

2-(Trifluoromethyl)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-(trifluoromethyl)phenyl)propanoic acid
• 2-(Trifluoromethyl)-DL-phenylalanine
• 2-Trifluoromethyl-DL-phenylalanine
• Phenylalanine,2-(trifluoromethyl)-
• 2-amino-3-(2-trifluoromethyl-phenyl)-propionic acid
• 2-azanyl-3-[2-(trifluoromethyl)phenyl]propanoic acid
• AC1MCRU1
• ACMC-20a6pu
• o-(trifluoromethyl)phenylalanine
• L-2-TRIFLUOROMETHYLPHENYLALANINE
• DTXSID90380585
• D-2-TRIFLUOROMETHYLPHE
• 2-amino-3-[2-(trifluoromethyl)phenyl]propanoic Acid
• AKOS000189768
• DL-2-(Trifluoromethyl)phenylalanine
• H-D-PHE(2-CF3)-OH
• EN300-1932125
• FT-0654169
• 2-Amino-3-(2-(trifluoromethyl)phenyl)propanoicacid
• SY006318
• CS-0156659
• MFCD01860877
• AB02428
• FT-0648224
• AKOS016843214
• (S)-2-Amino-3-[2-(trifluoromethyl)phenyl]propionic acid
• SY044828
• FT-0608970
• SCHEMBL42975
• MFCD00061305
• L-2-Trifluoromethylphe
• DS-18389
• A824111
• A806168
• 3832-73-3
• IOABLDGLYOGEHY-UHFFFAOYSA-N
• A50213
• D-2-Trifluoromethylphenylalanine
• A873863
• 2-(trifluoromethyl)phenylalanine
• 2-(Trifluoromethyl)-L-phenyalanine
• 2-(TRIFLUOROMETHYL)-D-PHENYALANINE

• MDL： MFCD00061305
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-4-2-1-3-6(7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)
• InChI Key： IOABLDGLYOGEHY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 233.0664
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 299.4℃ at 760 mmHg
• PSA: 63.32

2-(Trifluoromethyl)-DL-phenylalanine Security Information

• Hazard Statement： Toxic
• WGK Germany：3
• Safety Instruction： 22-24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL

Additional information on 2-(Trifluoromethyl)-DL-phenylalanine

Recent Advances in the Study of 2-(Trifluoromethyl)-DL-phenylalanine (CAS: 3832-73-3) and Its Applications in Chemical Biology and Medicine

2-(Trifluoromethyl)-DL-phenylalanine (CAS: 3832-73-3) is a fluorinated amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the importance of trifluoromethyl groups in medicinal chemistry, as they can enhance metabolic stability, lipophilicity, and binding affinity of bioactive molecules. The incorporation of 2-(Trifluoromethyl)-DL-phenylalanine into peptide sequences has been shown to improve their pharmacological profiles, making it a valuable building block for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(Trifluoromethyl)-DL-phenylalanine-containing peptides as protease inhibitors, with particular promise in targeting viral proteases. The research team employed molecular docking simulations and enzymatic assays to validate the compound's mechanism of action, revealing a unique binding mode facilitated by the trifluoromethyl group.

In the field of positron emission tomography (PET) imaging, researchers have explored 18F-labeled derivatives of 2-(Trifluoromethyl)-DL-phenylalanine as potential radiotracers. Preliminary results indicate excellent blood-brain barrier penetration and tumor uptake, suggesting applications in neuroimaging and oncology diagnostics. These findings were presented at the 2024 International Symposium on Radiopharmaceutical Sciences.

The compound's role in protein engineering has also been investigated, with several groups reporting successful incorporation of 2-(Trifluoromethyl)-DL-phenylalanine into recombinant proteins using expanded genetic code systems. This approach allows for the creation of proteins with novel functions and improved stability, opening new avenues for biotherapeutic development.

Ongoing clinical trials are evaluating 2-(Trifluoromethyl)-DL-phenylalanine derivatives as potential treatments for neurological disorders, leveraging the compound's ability to modulate neurotransmitter systems. Early-phase results show promising safety profiles and preliminary efficacy signals, though larger studies are needed to confirm these observations.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 2-(Trifluoromethyl)-DL-phenylalanine and its enantiomerically pure forms. A 2024 paper in Organic Process Research & Development described a scalable catalytic asymmetric synthesis method that addresses previous challenges in stereocontrol and yield optimization.

The safety profile of 2-(Trifluoromethyl)-DL-phenylalanine continues to be an area of active investigation. Recent toxicological studies have confirmed good tolerability in animal models at therapeutic doses, with particular attention paid to potential metabolic byproducts and their clearance pathways. These findings support further development of the compound for pharmaceutical applications.

Looking forward, researchers anticipate that 2-(Trifluoromethyl)-DL-phenylalanine will play an increasingly important role in the design of next-generation therapeutics, particularly in areas requiring enhanced metabolic stability or specific molecular interactions. The compound's versatility makes it a valuable tool for both drug discovery and chemical biology research.